Cas no 642486-08-6 (Sulfate, heptadecahydrate)

• Product Name: Sulfate, heptadecahydrate
• CAS No: 642486-08-6
• MF: H₃₆O₂₁S
• MW: 404.338243484497
• CID: 424388
• PubChem ID: 71380219
• Update Time: 2025-04-19

Sulfate, heptadecahydrate Chemical and Physical Properties

Names and Identifiers

• Sulfate, heptadecahydrate
• sulfuric acid,heptadecahydrate
• Sulfuric acid;heptadecahydrate
• DTXSID00802743
• Sulfuric acid--water (1/17)
• 642486-08-6

• Inchi： 1S/H2O4S.17H2O/c1-5(2,3)4;;;;;;;;;;;;;;;;;/h(H2,1,2,3,4);17*1H2
• InChI Key： WVHYLJRYZKVYFP-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 404.14688
• Monoisotopic Mass: 404.14697933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 18
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 610.1
• LogP: -0.66510